Cas no 1354026-51-9 ((S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide)

• Product Name: (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide
• CAS No: 1354026-51-9
• MF: C₁₄H₂₉N₃O
• MW: 255.399563550949
• CID: 2155518
• Update Time: 2025-06-09

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-3-methyl-n-(1-methyl-piperidin-3-yl)-butyramide
• AM97162
• (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methylpiperidin-3-yl)butyramide
• (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide

• Inchi： 1S/C14H29N3O/c1-10(2)13(15)14(18)17(11(3)4)12-7-6-8-16(5)9-12/h10-13H,6-9,15H2,1-5H3/t12?,13-/m0/s1
• InChI Key： YAMGVSKORIPUEJ-ABLWVSNPSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C(C)C)C1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide

Introduction to (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide (CAS No. 1354026-51-9)

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide, with the CAS number 1354026-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, including its chiral center and the presence of multiple functional groups, contribute to its intriguing pharmacological properties.

The compound's structure is characterized by a butyramide backbone, which is further modified with an isopropyl group at the N-position and a methyl group at the 3-position. Additionally, the N-terminal amine is linked to a piperidine ring substituted with a methyl group at the 1-position. This intricate arrangement of atoms and functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide molecule has emerged as a promising candidate in this context due to its unique structural features. Studies have suggested that this compound may exhibit potent activity against various disease targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its stereochemistry. The presence of a chiral center at the S-configured amine group allows for the possibility of enantiomerically pure forms, which can significantly influence biological activity. In pharmaceutical development, achieving enantiopurity is crucial, as different enantiomers of a molecule can exhibit vastly different pharmacological profiles. The stereochemical purity of (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide makes it an interesting subject for further investigation into its potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide. These advancements have not only improved the yield and purity of the compound but also opened up new possibilities for its modification and derivatization. Such modifications can lead to novel analogs with enhanced pharmacological properties, further expanding the therapeutic potential of this class of molecules.

The biological activity of (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide has been explored in several preclinical studies. These studies have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The ability to modulate these pathways suggests that this compound could be developed into a therapeutic agent for conditions such as metabolic disorders and inflammation.

In addition to its potential therapeutic applications, the structural features of (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide make it an interesting tool for research purposes. Its complex structure provides insights into how specific functional groups contribute to biological activity, which can inform the design of future drug candidates. Furthermore, its stereochemical properties offer opportunities for studying the impact of enantiomeric purity on pharmacological outcomes.

The synthesis and characterization of this compound have also contributed to our understanding of modern organic synthesis techniques. The methods developed for its preparation can be applied to other complex molecules, facilitating advancements in drug discovery and development. This underscores the importance of investing in research that explores novel synthetic approaches and their applications in pharmaceutical chemistry.

The future prospects for (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of targeted therapies. Their unique structural features and potential biological activities make them valuable assets in the quest for novel therapeutic agents.

In conclusion, (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-3-yl)-butyramide (CAS No. 1354026-51-9) is a fascinating compound with significant potential in pharmaceutical research and development. Its intricate structure, stereochemical purity, and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and potential applications, this molecule is poised to contribute to advancements in drug discovery and therapy.